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Compound Focus: Picoxystrobin

CAS No.: 117428-22-5

Cat. No.: S639991

The fundamental properties of picoxystrobin that influence its environmental behavior are summarized in

the table below.

Conditions / .
Property Value Implications
Notes
Water Solubility [1] 3.1 mg/L Low (at 20°C, Low potential for leaching, but high
pH 7) mobility if dissolved.
Vapor Pressure [1] Data missing - -
Octanol-Water Partition 3.6 High (at 20°C, High potential to adsorb to soil and
Coefficient (Log Kow) [1] pH 7) organic matter; may bioaccumulate.
Henry's Law Constant [1] Data missing - -
Melting Point [1] 75 °C - -
Molecular Formula [1] CisHi16FsNOa - -
Molecular Mass [1] 367.32 g/mol - -
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Environmental Fate and Regulatory Concerns

Picoxystrobin's movement and transformation in the environment lead to specific regulatory concerns,

particularly in the European Union.

¢ Transformation and Metabolites: Picoxystrobin breaks down in the environment into several
metabolites, including IN-QDY62, IN-QDY63, and IN-QDK50 [2] [3].

e Groundwater Contamination: Modeling for EU registration indicated that for all representative uses
on cereals, these toxicologically relevant metabolites were predicted to exceed the 0.1 pg/L
parametric drinking water limit in groundwater under a majority of the modeled scenarios. This was
identified as a critical area of concern [2] [3].

¢ Ecotoxicological Risks: A high risk could not be excluded for aquatic organisms, earthworms, and
earthworm-eating mammals, primarily due to the metabolite IN-QDY®63. The risk assessment for fish-
eating birds and mammals could not be finalized due to a lack of data [2] [3].

¢ Regulatory Status in the EU: As of the 2016 peer review, picoxystrobin was not approved for use
in the European Union under Regulation (EC) No 1107/2009 [1]. In contrast, it has established
tolerances (MRLS) in the United States for residues on various commodities [4].

Framework for Environmental Fate Testing

While the search results do not provide detailed, step-by-step laboratory protocols for picoxystrobin
specifically, they outline the mandatory studies required for regulatory assessment. The following table lists

these required studies based on U.S. EPA guidelines [5].

Study Type Guideline Use Pattern Test
y yp Number Substance
Hydrolysis 835.2120 Terrestrial, Aquatic, etc. TGAI or PAIRA
Photodegradation in Water 835.2240 Terrestrial, Aquatic TGAI or PAIRA
Photodegradation on Soil 835.2410 Terrestrial, Forestry TGAI or PAIRA
Aerobic Soil Metabolism 835.4100 Terrestrial, Greenhouse, TGAI or PAIRA
etc.
Anaerobic Soil Metabolism 835.4200 Terrestrial TGAI or PAIRA
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Guideline Test
Study Type Use Pattern
Number Substance
Aerobic Aquatic Metabolism 835.4300 Terrestrial, Aquatic, TGAI or PAIRA
Forestry
Anaerobic Aquatic Metabolism 835.4400 Terrestrial, Aquatic, TGAI or PAIRA
Forestry
Leaching & 835.1230/ Terrestrial, Aquatic, etc. TGAI or PAIRA
Adsorption/Desorption 835.1240
Laboratory Volatility 835.1410 Conditionally Required TEP
Terrestrial Field Dissipation 835.6100 Terrestrial, Residential TEP
Outdoor
Aquatic Field Dissipation 835.6200 Aquatic TEP

TGAI = Technical Grade of the Active Ingredient; PAIRA = Pure Active Ingredient Radio-labeled; TEP =
Typical End-use Product [5]

Experimental Workflow for Fate Assessment

The process for conducting an environmental fate assessment, as derived from regulatory requirements, can
be visualized as a multi-stage workflow. The diagram below outlines the key phases from initial planning to

final risk characterization.
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The workflow for environmental fate assessment moves from lab studies to field validation and risk

modeling [2] [5] [6].

Microbial Biodegradation Potential

Although not a standard regulatory test, research on strobilurin fungicides suggests potential for microbial

biodegradation.

e Evidence from a Related Compound: A study on azoxystrobin (a similar strobilurin fungicide)
identified a bacterial strain, Ochrobactrum anthropi SH14, capable of using it as a carbon source.
This strain was also shown to degrade other strobilurins, including picoxystrobin (76.6%
degradation) under controlled laboratory conditions [7].

e Methodology Overview: The general methodology involved [7]:

o Isolation & Enrichment: Culturing microbes from contaminated soil in a Mineral Salt Medium
(MSM) with the fungicide as the sole carbon source.

o lIdentification: Characterizing the isolated strain using 16S rDNA sequencing.

o Degradation Assay: Inoculating MSM with the strain and monitoring compound concentration
over time via HPLC.

o Pathway Identification: Using techniques like LC-MS to identify intermediate metabolites and
propose a degradation pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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